Cas no 37028-65-2 (N,N-Dimethylthioxanthene-9-propylamine)

• Product Name: N,N-Dimethylthioxanthene-9-propylamine
• CAS No: 37028-65-2
• MF: C₁₈H₂₁NS
• MW: 283.431043386459
• CID: 323843
• PubChem ID: 56842859
• Update Time: 2025-04-19

N,N-Dimethylthioxanthene-9-propylamine Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethylthioxanthene-9-propylamine
• N,N-dimethyl-3-(9H-thioxanthen-9-yl)propan-1-amine
• N,N-Dimethyl-9H-thioxanthene-9-propanamine
• RAL34EF8GA
• 37028-65-2
• NS00030142
• DTXSID00190531
• 9H-Thioxanthene-9-propanamine, N,N-dimethyl-
• EINECS 253-317-3
• Thioxanthene-9-propylamine, N,N-dimethyl-

• Inchi： 1S/C18H21NS/c1-19(2)13-7-10-14-15-8-3-5-11-17(15)20-18-12-6-4-9-16(14)18/h3-6,8-9,11-12,14H,7,10,13H2,1-2H3
• InChI Key： IUAFRBRSXNQBPC-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(C2C=CC=CC1=2)CCCN(C)C

Computed Properties

• Exact Mass: 283.13963
• Monoisotopic Mass: 283.13947085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 28.5Ų

Experimental Properties

• PSA: 3.24